1-Formyl-L-proline
Overview
Description
1-Formyl-L-proline is a white to off-white powder or crystalline powder . It is an important component in the field of biochemistry, particularly in the synthesis of proteins .
Synthesis Analysis
1-Formyl-L-proline is synthesized from glutamic acid through a series of enzymatic reactions . The last step in this process involves the enzyme Pyrroline-5-carboxylate reductase (PYCR), which converts Δ1-pyrroline-5-carboxylate (P5C) into proline . This process is highly conserved and is exhibited in almost all species .Molecular Structure Analysis
The molecular formula of 1-Formyl-L-proline is C6H9NO3 . It has a molecular weight of 143.14 g/mol . The InChI string for 1-Formyl-L-proline is InChI=1S/C6H9NO3/c8-4-7-3-1-2-5(7)6(9)10/h4-5H,1-3H2,(H,9,10) .Physical And Chemical Properties Analysis
1-Formyl-L-proline is a white to off-white powder or crystalline powder . Its elemental composition is 48.33 to 52.36 % Carbon . The specific optical rotation is -115° to -130° (20°C, 589 nm) (c=0.8 in EtOH) .Mechanism of Action
Target of Action
1-Formyl-L-proline, also known as N-Formyl-L-proline , is a derivative of the amino acid prolineIt’s known that proline and its derivatives play a crucial role in various biological processes, including protein synthesis and structure, cellular signaling, and metabolic regulation .
Mode of Action
It’s known that proline and its derivatives can influence cellular processes through their interactions with various enzymes and proteins . For instance, they can act as substrates or inhibitors for certain enzymes, affecting their activity and thus influencing the biochemical pathways they are involved in .
Biochemical Pathways
1-Formyl-L-proline is likely involved in proline metabolism, a biochemical pathway that plays a critical role in various cellular processes . Proline metabolism involves the interconversion of L-proline and L-glutamate, with Δ1-pyrroline-5-carboxylate (P5C) as a common intermediate . The enzyme pyrroline-5-carboxylate reductase (PYCR), which converts P5C into proline, is a key player in this pathway . Alterations in proline metabolism have been linked to various diseases, including cancer .
Result of Action
Given its potential involvement in proline metabolism, it’s plausible that this compound could influence various cellular processes, including protein synthesis, cellular signaling, and metabolic regulation .
Safety and Hazards
1-Formyl-L-proline is considered hazardous by the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It has been classified for acute oral toxicity, skin corrosion/irritation, serious eye damage/eye irritation, and specific target organ toxicity (single exposure) with the target organ being the respiratory system .
Future Directions
Research over the past 20 years makes a compelling case for PYCR, the last enzyme in proline synthesis that converts P5C into proline, as a cancer therapy target . Future challenges for the field include developing isoform-specific inhibitors, elucidating the function of the long C-terminus of PYCR1/2, and characterizing the interactome of PYCR .
properties
IUPAC Name |
(2S)-1-formylpyrrolidine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO3/c8-4-7-3-1-2-5(7)6(9)10/h4-5H,1-3H2,(H,9,10)/t5-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DHDRGOURKDLAOT-YFKPBYRVSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(N(C1)C=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1C[C@H](N(C1)C=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901316150 | |
Record name | 1-Formyl-L-proline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901316150 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
13200-83-4, 67985-73-3 | |
Record name | 1-Formyl-L-proline | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13200-83-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Formyl-L-proline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901316150 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1-formyl-L-proline | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.863 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 1-formylpyrrolidine-2-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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